![molecular formula C8H10F2N2 B1420234 2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine CAS No. 1184569-80-9](/img/structure/B1420234.png)
2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine
Overview
Description
2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine is a biochemical used for proteomics research . It has a molecular formula of C8H10F2N2 and a molecular weight of 172.18 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two fluorine atoms and two amine groups attached to it. The amine groups are further substituted with two methyl groups .Scientific Research Applications
Complexation and Photoinduced Electron-Transfer Reactions
- Application: In complexation and photoinduced electron-transfer reactions, 2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine is involved in the formation of solid complexes and perfluoroalkylated products. This suggests its utility in photochemical processes and materials science (Chen, Li, & Zhou, 1993).
Synthesis of Soluble Polyimides
- Application: This chemical plays a role in the synthesis of novel aromatic polyimides. These polyimides exhibit excellent solubility in various solvents, good thermal stability, and high glass-transition temperatures, making them suitable for high-performance material applications (Zhang et al., 2007).
Electrochromic Poly(Ether Sulfone)s Development
- Application: The compound is utilized in synthesizing novel electroactive aromatic poly(ether sulfone)s. These materials display good solubility, thermal stability, and are used in developing anodic electrochromic devices, indicating potential in electronic and optical applications (Huang et al., 2021).
Fluorinated Copoly(Pyridine Ether Imide)s
- Application: It is used in creating fluorinated copoly(pyridine ether imide)s, which exhibit exceptional thermal stability, mechanical properties, and optical transparency. Such properties suggest their use in advanced materials, particularly in high-temperature environments (Zhou et al., 2018).
Synthesis of Fluorinated Polyimides
- Application: The chemical is integral in synthesizing various fluorinated polyimides. These polyimides are characterized by low water absorption, high thermal stability, and excellent mechanical properties, making them suitable for use in aerospace and electronics (Madhra et al., 2002).
Development of Novel Soluble Fluorinated Polyamides
- Application: It is used to develop novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These polymers are characterized by high thermal stability, transparency, and mechanical strength, suggesting potential in high-performance plastics and coatings (Liu et al., 2013).
Fluorinated Polyimides from Aromatic Dianhydrides
- Application: The compound is used in the synthesis of fluorinated polyimides from various aromatic dianhydrides, offering high solubility and low color intensity. This application is significant in the production of advanced polymer materials (Yang & Hsiao, 2004).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10F2N2/c1-12(2)8-6(9)3-5(11)4-7(8)10/h3-4H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHECWGNIXYWULV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=C(C=C1F)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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